2-Bromo-9H-carbazole

• IUPAC Name: 2-bromo-9H-carbazole
• InChI: InChI=1S/C12H8BrN/c13-8-5-6-10-9-3-1-2-4-11(9)14-12(10)7-8/h1-7,14H
• InChI Key: PJRGCJBBXGNEGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)C=C(C=C3)Br
• Molecular Formula: C12H8BrN
• DSSTOX Substance ID: DTXSID20507884
• Molecular Weight: 246.10 g/mol
• CAS RN: 3652-90-2

Description

2-Bromo-9H-carbazole (CAS number 3652-90-2) is a mono-brominated derivative of 9H-carbazole at the 2-position bearing both bromo and amine functional groups. It has been used for further synthesis of semiconducting small molecules and polymers in applications of OLEDs, dye-sensitized solar cells, polymer, and perovskite solar cells.

Synthesis Analysis

Carbazole derivatives, including this compound, have been synthesized through various methods. One of the methods includes the electropolymerization of carbazole and chemical polymerization of carbazole derivatives. Another method involves the use of a flow-type microwave reactor, which significantly reduces the synthesis time.

Molecular Structure Analysis

The molecular formula of this compound is C12H8BrN. The InChIKey is PJRGCJBBXGNEGD-UHFFFAOYSA-N. The Canonical SMILES representation is C1=CC=C2C(=C1)C3=C(N2)C=C(C=C3)Br.

Chemical Reactions Analysis

Carbazole-based compounds, including this compound, have been known for their important photochemical and thermal stability and good hole-transport ability. They have been used in a broad range of applications, such as biosensors, corrosion inhibition, photovoltaics, electroluminescent devices, field-effect transistors, and supercapacitors.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 246.10 g/mol. It has a XLogP3 value of 4.5, indicating its lipophilicity. The compound has one hydrogen bond donor and zero hydrogen bond acceptors. Its topological polar surface area is 15.8 Ų.

Scientific Research Applications

Luminescent Materials

2-Bromo-9H-carbazole derivatives have been extensively studied for their luminescent properties. For instance, biphenyl carbazole-based derivatives have shown significant promise in the development of luminescent materials. These compounds exhibit high thermal stability and distinct luminescent behaviors, making them suitable for potential applications in organic light-emitting diodes (OLEDs) and other photonic devices (Gui‐Mei Tang et al., 2021).

Antitumor Activity

Carbazole derivatives, including those synthesized from this compound, have been evaluated for their antitumor activity. For example, 1,4-dimethyl-N-alkylcarbazoles have demonstrated inhibitory effects on ovarian cancer cell growth, with some compounds exhibiting potent antiproliferative activity, suggesting their potential as candidates for cancer treatment (C. Saturnino et al., 2015).

Electronic Spectroscopy

The electronic spectroscopy of bromocarbazoles, including derivatives of this compound, has been a subject of study to understand their photophysical properties. Research in this area provides insights into the effects of bromination on the spectroscopic and photophysical characteristics of carbazole compounds, which is crucial for their application in electronic devices and materials science (M. B. Ponce et al., 2006).

Polymer Science

In polymer science, this compound has been utilized as a building block for the synthesis of carbazole-based polymers. These polymers exhibit high thermal stability and are investigated for their electrochemical properties, absorption, and fluorescence, which are relevant for applications in electronic and optoelectronic devices (A. Iraqi & I. Wataru, 2004).

Molecular Docking and Toxicity Prediction

The potential toxicity of polyhalogenated carbazoles, including 3-bromo-9H-carbazole, has been explored through molecular docking studies. These studies aim to predict the interaction of such compounds with the human androgen receptor, providing a foundation for understanding their potential as endocrine disruptors (Ma. Juryst Chelsea Armas & D. Apodaca, 2022).

Mechanism of Action

Target of Action

2-Bromo-9H-carbazole, also known as 2-Bromocarbazole, is a mono-brominated derivative of 9H-carbazole . It is primarily used in the synthesis of semiconducting small molecules and polymers . These molecules and polymers are used in the construction of organic photovoltaic and OLED devices . Therefore, the primary targets of this compound are the components of these devices.

Mode of Action

This compound interacts with its targets by being a key intermediate in the synthesis of semiconducting small molecules and polymers . These molecules and polymers are then used in the construction of organic photovoltaic and OLED devices .

Biochemical Pathways

It is known that the compound plays a crucial role in the synthesis of semiconducting small molecules and polymers . These molecules and polymers, in turn, are integral to the functioning of organic photovoltaic and OLED devices .

Pharmacokinetics

This is likely due to the compound’s primary use as an intermediate in the synthesis of semiconducting small molecules and polymers , rather than as a pharmaceutical agent.

Result of Action

The result of this compound’s action is the successful synthesis of semiconducting small molecules and polymers . These molecules and polymers are then used in the construction of organic photovoltaic and OLED devices . For instance, PyEtCz, a deep blue fluorescent material derived from this compound, exhibits strong deep-blue emission with a high fluorescent quantum yield of 75% .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the molar ratio of the this compound phosphor to acrylamide can strongly influence the room-temperature phosphorescent (RTP) emission intensities and quantum yields of the blue–purple phosphorescence emitting amorphous copolymer of 2-bromocarbazole phosphor and acrylamide . .

Future Directions

Carbazole derivatives, including 2-Bromo-9H-carbazole, have been used in a variety of applications, such as solar cells, anti-corrosion, sensors, photo-voltaic devices, etc. Future research may focus on exploring more applications of these compounds and improving their synthesis methods.

Biochemical Analysis

Biochemical Properties

2-Bromo-9H-carbazole plays a crucial role in biochemical reactions, particularly in the synthesis of semiconducting small molecules and polymers. It interacts with various enzymes, proteins, and other biomolecules, facilitating the formation of complex structures. For instance, this compound can be used to synthesize deep blue fluorescent materials, which exhibit strong emission and high fluorescent quantum yield . The interactions between this compound and biomolecules are primarily based on its ability to form stable bonds with other chemical entities, enhancing its utility in biochemical applications.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been shown to affect the expression of genes involved in oxidative stress response and apoptosis . Additionally, it can alter cellular metabolism by interacting with key metabolic enzymes, thereby influencing the overall metabolic flux within cells.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, this compound has been found to inhibit certain kinases, which play a pivotal role in cell signaling pathways . This inhibition can result in altered gene expression, ultimately affecting cellular function. Furthermore, this compound can induce changes in the conformation of proteins, thereby modulating their activity and interactions with other biomolecules.

Temporal Effects in Laboratory Settings

The effects of this compound over time in laboratory settings have been extensively studied. This compound exhibits good thermal stability, which ensures its consistent performance in various experimental conditions . Over prolonged periods, this compound may undergo degradation, leading to changes in its biochemical properties. Long-term studies have shown that this compound can have sustained effects on cellular function, particularly in terms of gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been observed to enhance cellular function and promote cell survival . At higher doses, this compound can exhibit toxic effects, leading to cell death and tissue damage. Threshold effects have been identified, indicating the importance of precise dosage control in experimental and therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. It can influence metabolic flux by modulating the activity of key enzymes involved in oxidative phosphorylation and glycolysis . Additionally, this compound can affect the levels of specific metabolites, thereby altering the overall metabolic profile of cells.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions facilitate its localization to specific cellular compartments, where it can exert its biochemical effects . The distribution of this compound within tissues is influenced by its chemical properties, including its solubility and affinity for different biomolecules.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . For instance, this compound has been found to localize to the mitochondria, where it can influence mitochondrial function and energy production. The precise localization of this compound is essential for its role in modulating cellular processes and biochemical reactions.

Synthesis routes and methods I

Procedure details

A round bottom flask was charged with 4′-bromo-2-nitro-1,1′-biphenyl (14.5 g, 52.1 mmol), triethyl phosphite (50 g, 301 mmol) and heated to reflux under nitrogen overnight. The reaction mixture was allowed to cool to room temperature (20-25° C.) and 60 mL of 6 N HCl was added dropwise. The reaction mixture was then heated to 80° C. for 3 hours. The reaction mixture was then cooled to 5° C. and neutralized with 50% NaOH, diluted with deionized water and extracted with 3×150 mL EtOAc. The combined extracts were washed with 150 mL deionized water and 150 mL brine, dried over MgSO4 and evaporated to dryness. The lower boiling impurities were removed by Kugelrohr distillation and the residue was subjected to a column chromatography (SiO2 gel, 9/1 hexane/EtOAc) to yield 8.4 g (65%) of 2-Bromo-9H-carbazole as an off-white solid. The product was confirmed by GC/MS and NMR.

Synthesis routes and methods II

Procedure details

A 250 mL round bottom flask was charged with 4-Bromo-2-nitrobenzene (19.2 g, 69.04 mmol), and triethyl phosphate (84 mL, 483.28 mmol). Then, at 160° C. to 165° C., the mixture was heated under reflux for 14 hours. After the reaction was completed, the remaining triethyl phosphate was removed by vacuum distillation. The resultant product was diluted with a mixed solvent of MeOH:H2O=1:1, and the produced solid was filtered. The obtained solid was washed with a mixed solvent of MeOH:H2O=1:1 and petroleum ether.

Synthesis routes and methods III

Procedure details

Around bottom flask was charged with 4′-bromo-2-nitrobiphenyl (100 mmol) and triethyl phosphite (100 mL) and set to reflux under a nitrogen atmosphere for 24 hours. Upon cooling, the solvent was distilled off under vacuum, and the crude product was recrystallized from hot toluene to give 2-bromo-9H-carbazole in 40% yield.

Synthesis routes and methods IV

Procedure details

4′-bromo-2-nitrobiphenyl (9.8 g, 35.4 mmol) was refluxed with 30 mL triethylphosphite overnight. After cooling down the solution to room temperature, 40 mL 6(N)HCl was added to it slowly and heated to 80° C. for 3 h. Acidic solution was halfway neutralized with conc. NaOH, rest of the acidic solution was neutralized with solid Na2CO3. Cloudy solution was extracted three times with ethylacetate (500 mL). Combined organic layer was evaporated under vacuum and crude was flashed on silica gel (15% to 30% ethylacetate/hexane). 4.1 g final compound was isolated as off white solid.

Synthesis routes and methods V

Procedure details

17.93 g (64.47 mmol) of 4′-bromo-2-nitrobiphenyl and 56.09 mL (322.37 mmol) of triethyl phosphate were put into a round bottom flask under nitrogen, and then refluxed and agitated for 5 hours. After the reaction was finished, the solvent was removed by distillation, and the column was used at a ratio of hexane:MC=3:2 (v/v) to obtain 7.2 g of 2-bromo-9H-carbazole and 4.26 g of 2-bromo-9-ethyl-9H-carbazole.

Q & A

Q1: Can 2-Bromocarbazole be used to create materials with interesting optical properties?

A1: Yes, 2-Bromocarbazole can be copolymerized with other monomers to create materials exhibiting room-temperature phosphorescence. For example, a study demonstrated that incorporating 2-Bromocarbazole into an acrylamide copolymer resulted in a material capable of blue-purple phosphorescence emission with high quantum yield at room temperature []. The rigidity of the polymer matrix and hydrogen bonding within the structure contribute to suppressing nonradiative decay pathways, thereby enhancing phosphorescence []. This property makes these copolymers potentially suitable for applications like encryption inks.

Q2: How does the concentration of 2-Bromocarbazole in a copolymer affect its phosphorescent properties?

A2: The molar ratio of 2-Bromocarbazole to the co-monomer significantly influences the phosphorescence intensity and quantum yield of the resulting copolymer []. High concentrations of 2-Bromocarbazole can decrease the polymer's rigidity, hindering the shielding effect from oxygen and decreasing phosphorescence []. Conversely, very low concentrations also lead to weaker phosphorescence, likely due to a lower concentration of the phosphorescent centers []. Therefore, optimizing the ratio is crucial for achieving desired optical properties.

Q3: Can 2-Bromocarbazole be used as a starting material for synthesizing more complex molecules?

A3: Absolutely. 2-Bromocarbazole serves as a versatile building block in organic synthesis. For instance, it can be utilized in electrophilic cyclization reactions to create functionalized ellipticinium and ellipticine derivatives, compounds known for their biological activities []. The bromine atom at the 2-position allows for further functionalization, broadening its synthetic utility.